Cas no 74228-33-4 (5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 74228-33-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD02029646
• CID: 879164
• PubChem ID: 716712
• Update Time: 2025-10-29

5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol
• 1,3,4-oxadiazole-2-thiol, 5-(phenoxymethyl)-
• 5-(phenoxymethyl)-1,3,4-oxadiazole-2(3H)-thione
• 5-(phenoxymethyl)-1,3,4-oxadiazole-2-thiol(SALTDATA: FREE)
• EU-0003106
• AG-690/37079058
• 5-(phenoxymethyl)-3H-1,3,4-oxadiazole-2-thione
• ZCA22833
• MFCD02029646
• AKOS000283702
• CCG-15891
• 74228-33-4
• F2146-0022
• AKOS000675127
• 5-Phenoxymethyl-3H-[1,3,4]oxadiazole-2-thione
• 5-phenoxymethyl-1,3,4-oxadiazole-2(3h)-thione
• HMS1671N18
• BS-36309
• HMS1587L11
• AB00101632-01
• STK116316
• DB-185426
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(phenoxymethyl)-

• MDL： MFCD02029646
• Inchi： 1S/C9H8N2O2S/c14-9-11-10-8(13-9)6-12-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,14)
• InChI Key： DFWHZFJXCNJMNX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol

Recent Advances in the Study of 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol (CAS: 74228-33-4)

The compound 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol (CAS: 74228-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol as a scaffold for designing novel bioactive molecules. Its 1,3,4-oxadiazole core, combined with the phenoxymethyl and thiol functional groups, provides a platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of bacterial enzymes, suggesting potential applications in combating antibiotic-resistant pathogens.

In terms of synthesis, researchers have developed more efficient routes to produce 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol with higher yields and purity. A recent paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that reduces reaction time and minimizes byproducts, making the compound more accessible for further pharmacological testing.

Pharmacological evaluations have revealed promising results. In vitro studies indicate that derivatives of 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol exhibit significant anti-inflammatory and antioxidant activities. Molecular docking simulations suggest strong binding affinities to cyclooxygenase-2 (COX-2) and other inflammatory mediators, supporting its potential as a lead compound for developing new anti-inflammatory drugs.

Furthermore, preliminary toxicity studies in animal models have shown favorable safety profiles for this compound at therapeutic doses. Researchers are now exploring its pharmacokinetic properties and optimizing its structure to enhance bioavailability and target specificity.

In conclusion, 5-(Phenoxymethyl)-1,3,4-oxadiazole-2-thiol represents a promising candidate for further drug development. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable scaffold in medicinal chemistry. Future research should focus on clinical translation and exploring its potential in treating specific disease conditions.